di-Calciphor
di-Calciphor
Brand Name:
Vulcanchem
CAS No.:
135608-06-9
VCID:
VC0147714
InChI:
InChI=1S/C44H68O8/c1-7-9-27-43(3,4)38(46)26-24-32-29-35(41(51)34(32)20-16-12-14-18-22-40(49)50)36(42(52)44(5,6)28-10-8-2)30-31-23-25-37(45)33(31)19-15-11-13-17-21-39(47)48/h24,26,35-36H,7-23,25,27-30H2,1-6H3,(H,47,48)(H,49,50)/b26-24+
SMILES:
CCCCC(C)(C)C(=O)C=CC1=C(C(=O)C(C1)C(CC2=C(C(=O)CC2)CCCCCCC(=O)O)C(=O)C(C)(C)CCCC)CCCCCCC(=O)O
Molecular Formula:
C44H68O8
Molecular Weight:
725 g/mol
di-Calciphor
CAS No.: 135608-06-9
Main Products
VCID: VC0147714
Molecular Formula: C44H68O8
Molecular Weight: 725 g/mol
| CAS No. | 135608-06-9 |
|---|---|
| Product Name | di-Calciphor |
| Molecular Formula | C44H68O8 |
| Molecular Weight | 725 g/mol |
| IUPAC Name | 7-[2-[2-[3-(6-carboxyhexyl)-4-[(E)-4,4-dimethyl-3-oxooct-1-enyl]-2-oxocyclopent-3-en-1-yl]-4,4-dimethyl-3-oxooctyl]-5-oxocyclopenten-1-yl]heptanoic acid |
| Standard InChI | InChI=1S/C44H68O8/c1-7-9-27-43(3,4)38(46)26-24-32-29-35(41(51)34(32)20-16-12-14-18-22-40(49)50)36(42(52)44(5,6)28-10-8-2)30-31-23-25-37(45)33(31)19-15-11-13-17-21-39(47)48/h24,26,35-36H,7-23,25,27-30H2,1-6H3,(H,47,48)(H,49,50)/b26-24+ |
| Standard InChIKey | BJCPXBBUCVFUCJ-SHHOIMCASA-N |
| Isomeric SMILES | CCCCC(C)(C)C(=O)/C=C/C1=C(C(=O)C(C1)C(CC2=C(C(=O)CC2)CCCCCCC(=O)O)C(=O)C(C)(C)CCCC)CCCCCCC(=O)O |
| SMILES | CCCCC(C)(C)C(=O)C=CC1=C(C(=O)C(C1)C(CC2=C(C(=O)CC2)CCCCCCC(=O)O)C(=O)C(C)(C)CCCC)CCCCCCC(=O)O |
| Canonical SMILES | CCCCC(C)(C)C(=O)C=CC1=C(C(=O)C(C1)C(CC2=C(C(=O)CC2)CCCCCCC(=O)O)C(=O)C(C)(C)CCCC)CCCCCCC(=O)O |
| Synonyms | 16,16'-dimethyl prostaglandin B1 dimer di-Calcipho |
| PubChem Compound | 6439391 |
| Last Modified | Nov 11 2021 |
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